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Compound of Interest

Compound Name: 14-Deoxypoststerone

Cat. No.: B1197410

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Deoxypoststerone is a steroid compound and a notable metabolite of the
phytoecdysteroid, 20-hydroxyecdysone. As a derivative of poststerone, this compound is of
significant interest to researchers in the fields of endocrinology, pharmacology, and drug
development due to its potential biological activities, which may parallel or diverge from its
parent compounds. This technical guide provides a comprehensive overview of 14-
Deoxypoststerone, including its chemical identity, and available data on its biological context.

Chemical Identity and Nomenclature
IUPAC Name: (2f3,3[3,58)-2,3-Dihydroxypregn-7-ene-6,20-dione
Synonyms:

» alpha-14-Deoxy poststerone

» 14-Deoxypoststerone

CAS Number: 1360460-98-5

Chemical Formula: C21H3004
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Molecular Weight: 346.46 g/mol

Physicochemical Properties

Property Value Reference
Molecular Formula C21H3004 [1]
Molecular Weight 346.46 [1]
CAS Number 1360460-98-5 [1]

Biological Context and Metabolism

14-Deoxypoststerone is a recognized metabolite of 20-hydroxyecdysone.[1][2] The metabolic
pathway involves two primary reactions: dehydroxylation at the C-14 position and cleavage of
the side-chain between C-20 and C-22.[1] This biotransformation is significant as it alters the
structure and potential activity of the parent ecdysteroid.

The metabolic pathway can be visualized as follows:

Side-chain cleavage Dehydroxylation
20-Hydroxyecdysone (C20-C22) P~ Poststerone (C-14) 14-Deoxypoststerone

Click to download full resolution via product page

Metabolism of 20-Hydroxyecdysone

Experimental Protocols
Synthesis of 14-Deoxypoststerone from 20-
Hydroxyecdysone

A referenced method for the synthesis of 14-Deoxypoststerone involves the following steps:
» Starting Material: 20-Hydroxyecdysone (20E)

e Reaction: Treatment of 20E with Zinc (Zn) powder in glacial acetic acid.
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» Conditions: The reaction mixture is stirred at 67°C overnight.

 Purification: The resulting product is purified using column chromatography with a solvent
system of dichloromethane (CH2Cl2) and methanol (MeOH), with a gradual increase in the
polarity.[2]

This process yields 14-Deoxypoststerone.[2]

Note: This is a general outline. For precise experimental details, including reagent quantities,
reaction monitoring, and full purification and characterization protocols, it is essential to consult
the primary literature.

Quantitative Data

Studies on the urinary excretion of 20-hydroxyecdysone and its metabolites have provided
some quantitative data for 14-Deoxypoststerone. Following oral administration of 20-
hydroxyecdysone, 14-Deoxypoststerone is detected in urine.

Parameter Value Notes

Detected as a metabolite
Urinary Detection following 20-hydroxyecdysone

administration.

Further quantitative data regarding receptor binding affinities, IC50 values in various assays,
and other pharmacological parameters are not extensively available in the public domain and
represent an area for future research.

Signaling Pathways and Biological Activity

The precise signaling pathways and biological activities of 14-Deoxypoststerone are not yet
fully elucidated. However, as a metabolite of 20-hydroxyecdysone, it is hypothesized to play a
role in the anabolic and performance-enhancing effects attributed to its parent compound. The
anabolic activity of ecdysteroids is an area of active investigation.

The general workflow for investigating the biological activity of a compound like 14-
Deoxypoststerone would typically involve the following stages:
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Workflow for Investigating Biological Activity

Conclusion
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14-Deoxypoststerone is an intriguing steroid metabolite with potential for significant biological
activity. While current knowledge is primarily centered on its identity and role as a metabolite of
20-hydroxyecdysone, the field is ripe for further investigation. Detailed studies into its
synthesis, purification, quantitative biological activities, and specific signaling pathways are
necessary to fully understand its pharmacological profile and potential applications in research
and drug development. This guide serves as a foundational resource for professionals
embarking on the study of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and
gene switch applications of ecdysteroids - PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to 14-Deoxypoststerone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197410#14-deoxypoststerone-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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